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Abstract
6-Hydroxy-2-naphthoic acid, a vital aromatic carboxylic acid, serves as a cornerstone in the

synthesis of high-performance polymers, advanced liquid crystal materials, organic pigments,

and a variety of pharmaceutical agents.[1][2][3][4] Its unique molecular architecture, featuring

both a hydroxyl and a carboxylic acid group on a naphthalene backbone, imparts a desirable

combination of thermal stability, reactivity, and biological activity. This document provides a

comprehensive overview of the chemical and physical properties of 6-Hydroxy-2-naphthoic
acid, detailed experimental protocols for its synthesis, and an exploration of its reactivity and

biological significance, tailored for a technical audience in research and development.

Chemical and Physical Properties
6-Hydroxy-2-naphthoic acid is typically a buff or pale brown crystalline powder.[1][2][4] It

exhibits high thermal stability, as indicated by its high melting point.[1] While its solubility in

water is limited, it is soluble in organic solvents such as ethanol and ether, as well as in alkaline

solutions.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₁H₈O₃ [4]

Molecular Weight 188.18 g/mol [5][6]

Melting Point 240-250 °C [2][3][4][6][7][8][9]

Boiling Point
407 °C at 760 mmHg

(estimate)
[4]

Density 1.399 g/cm³ [4]

Water Solubility 99 mg/L at 20 °C [4]

pKa 4.34 ± 0.30 (Predicted) [4]

LogP 2.24360 [4]

Appearance
Buff or pale brown crystalline

powder
[1][2][4]

Table 2: Chemical Identifiers
Identifier Value Source

CAS Number 16712-64-4 [1][4]

EC Number 240-759-7 [4][6]

IUPAC Name
6-hydroxynaphthalene-2-

carboxylic acid
[5]

InChI

1S/C11H8O3/c12-10-4-3-7-5-

9(11(13)14)2-1-8(7)6-10/h1-

6,12H,(H,13,14)

[5][6]

InChIKey
KAUQJMHLAFIZDU-

UHFFFAOYSA-N
[5][6]

Canonical SMILES
C1=CC2=C(C=CC(=C2)O)C=

C1C(=O)O
[5]
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Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and purity assessment of 6-Hydroxy-
2-naphthoic acid. While a comprehensive collection of spectra is beyond the scope of this

guide, representative data has been reported in various sources.

¹H NMR: Proton NMR spectra are available for 6-Hydroxy-2-naphthoic acid, which can be

used to confirm the positions of the aromatic protons.[10]

¹³C NMR: Carbon NMR data has been published, showing characteristic peaks for the

naphthalene ring carbons, the carboxyl carbon, and the carbon bearing the hydroxyl group.

[11]

Mass Spectrometry: Mass spectral data for 6-Hydroxy-2-naphthoic acid is available in

online databases, providing information on its molecular weight and fragmentation patterns.

[12]

Infrared (IR) Spectroscopy: IR spectra can confirm the presence of the hydroxyl (-OH) and

carboxylic acid (C=O) functional groups.

Chemical Reactivity and Applications
The reactivity of 6-Hydroxy-2-naphthoic acid is centered around its hydroxyl and carboxylic

acid functionalities, as well as the aromatic naphthalene ring. This versatility makes it a

valuable intermediate in organic synthesis.

Key reactions include:

Esterification: The carboxylic acid group can be esterified, for instance with methanol, to

produce methyl 6-hydroxy-2-naphthoate.[2] This derivative often has improved solubility in

organic solvents and is a key intermediate in polymer synthesis.[2]

Coupling Reactions: It undergoes coupling with diazo compounds at the 5-position of the

naphthalene ring.[1][3]

Sulfonation: Sulfonation occurs at the 4- and 7-positions.[1][3]
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Halogenation: It can be used in the synthesis of halogenated derivatives, such as 5-bromo-6-
hydroxy-2-naphthoic acid.[3]

These chemical properties are leveraged in a wide range of applications:

Engineering Plastics: It is a monomer used in the production of heat-resistant engineering

plastics and liquid crystalline polymers (LCPs).[2][3][4][13]

Organic Pigments: The compound is a precursor for the synthesis of various organic

pigments.[2][3][4]

Pharmaceuticals: It is a crucial intermediate in the synthesis of active pharmaceutical

ingredients (APIs), including non-steroidal anti-inflammatory drugs (NSAIDs) like Naproxen.

[13]

Chemical Reactions Products & Intermediates
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Caption: Chemical reactivity of 6-Hydroxy-2-naphthoic acid.

Experimental Protocols: Synthesis
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The primary industrial synthesis of 6-Hydroxy-2-naphthoic acid is achieved through the

Kolbe-Schmitt reaction.[2][14] This process involves the carboxylation of the potassium salt of

2-naphthol (potassium 2-naphthoxide) under elevated temperature and pressure.[1][2][3]

General Kolbe-Schmitt Synthesis Protocol
Formation of Potassium 2-Naphthoxide: 2-Naphthol is reacted with a potassium base, such

as potassium hydroxide, to form potassium 2-naphthoxide.[15] Typically, a mixture of 0.8 to

1.2 moles of 2-hydroxynaphthalene per equivalent of potassium base is used.[15]

Dehydration: The resulting mixture is dehydrated by heating, often under a nitrogen stream,

until distillation ceases and the temperature rises significantly (e.g., to 275 °C).[15]

Carboxylation: The anhydrous potassium 2-naphthoxide is then subjected to a carbon

dioxide atmosphere at elevated temperatures (typically 170-230 °C, with some processes

using 255-280 °C) and pressures (e.g., 20 to 90 psi).[1][3][15] The reaction mixture is

agitated during this step.[15]

Isomerization Control: Reaction conditions are carefully controlled to favor the formation of

the 6-hydroxy-2-naphthoic acid isomer over the 3-hydroxy-2-naphthoic acid isomer.[2][15]

Work-up and Purification: The crude product is dissolved in an alkaline solution (e.g., NaOH

solution).[11] The solution may be extracted with an organic solvent to remove impurities.[11]

The aqueous layer is then acidified (e.g., with concentrated hydrochloric acid) to a pH of 2-3

to precipitate the 6-Hydroxy-2-naphthoic acid.[11][14] The precipitate is filtered, washed

with water, and dried.[11]

Recrystallization: For higher purity, the product can be recrystallized from a suitable solvent

system, such as an ethanol/water mixture.[11]
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Caption: General workflow for the synthesis of 6-Hydroxy-2-naphthoic acid.
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Biological Activity
Recent research has highlighted the biological activities of 6-Hydroxy-2-naphthoic acid,

suggesting its potential in biocatalysis and drug discovery.[2]

Enzyme Substrate: It can act as a substrate for enzymatic reactions. For example,

recombinant Escherichia coli expressing cytochrome P450 enzymes can catalyze the

regioselective oxidation of 6-hydroxy-2-naphthoic acid to produce 6,7-dihydroxynaphthoic

acid.[2][3]

Antimicrobial Properties: Studies have indicated that 6-Hydroxy-2-naphthoic acid exhibits

antibacterial activity against several bacterial strains, including Staphylococcus aureus and

Escherichia coli.[2] It has also shown antifungal activity against Candida albicans.[2]

Enzymatic Reaction Antimicrobial Activity

Biological Targets

6-Hydroxy-2-naphthoic acid

CYP199A2 (E. coli)

Substrate

Inhibition

6,7-dihydroxynaphthoic acid

Oxidation Product

S. aureus E. coli C. albicans

Click to download full resolution via product page

Caption: Biological activities of 6-Hydroxy-2-naphthoic acid.

Safety and Handling
6-Hydroxy-2-naphthoic acid is considered hazardous and requires careful handling.[16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b101515?utm_src=pdf-body
https://www.smolecule.com/products/s704478
https://www.benchchem.com/product/b101515?utm_src=pdf-body
https://www.smolecule.com/products/s704478
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8398824.htm
https://www.benchchem.com/product/b101515?utm_src=pdf-body
https://www.smolecule.com/products/s704478
https://www.smolecule.com/products/s704478
https://www.benchchem.com/product/b101515?utm_src=pdf-body-img
https://www.benchchem.com/product/b101515?utm_src=pdf-body
https://www.benchchem.com/product/b101515?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC347650250&productDescription=6-HYDROXY-2-NAPHTHOIC+ACI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21791&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards: It causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[17][18][19]

Personal Protective Equipment (PPE): Appropriate PPE, including chemical safety glasses,

protective gloves, and respiratory protection (in case of high dust concentrations), should be

worn.[16][17][18]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[18] If

on skin, wash with plenty of soap and water.[18] If inhaled, move the person to fresh air.[8]

[18]

Storage: Store in a dry, well-ventilated place in a tightly sealed container at room

temperature.[4]

Fire Fighting: Use dry chemical, water spray, or carbon dioxide as extinguishing agents.[18]

Upon combustion, it may generate poisonous fumes.[18]

This guide provides a detailed technical overview of 6-Hydroxy-2-naphthoic acid. For further

information, researchers are encouraged to consult the cited literature and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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